2-Bromo-4-chlorobenzenediazonium tetrafluoroborate

• Molecular Formula: C6H3BBrClF4N2
• Molecular Weight: 305.26 g/mol
• IUPAC Name: 2-bromo-4-chlorobenzenediazonium;tetrafluoroborate
• InChI: InChI=1S/C6H3BrClN2.BF4/c7-5-3-4(8)1-2-6(5)10-9;2-1(3,4)5/h1-3H;/q+1;-1
• InChI Key: YDFMGPTXTKYKAG-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1=CC(=C(C=C1Cl)Br)[N+]#N

Description

2-Bromo-4-chlorobenzenediazonium tetrafluoroborate is a useful research compound. Its molecular formula is C6H3BBrClF4N2 and its molecular weight is 305.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromo-4-chloroaniline (10.0 g, 48.4 mmol) and HBF4 in EtOH (60 mL) kept at 0° C. was treated with an aqueous solution (20 mL) of NaNO2 (3.34g, 48.4 mmol). After completion of the addition, diethyl ether (200 mL) was added to the mixture. The solid was collected by filtration, washed with water and dried under high vacuum affording the title compound (14.2 g, 96%) as white crystals.